Cas no 2107-43-9 (3-Fluoro-N,N-dimethylaniline)

• Product Name: 3-Fluoro-N,N-dimethylaniline
• CAS No: 2107-43-9
• MF: C₈H₁₀FN
• MW: 139.170105457306
• MDL: MFCD01862042
• CID: 249664
• PubChem ID: 586749
• Update Time: 2025-11-01

3-Fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-N,N-dimethylaniline
• Benzenamine,3-fluoro-N,N-dimethyl-
• (3-fluorophenyl)dimethylamine
• 3-(dimethylamino)fluorobenzene
• 3-Fluor-N,N-dimethyl-anilin
• 3-fluoro-N,N-dimethyl-aniline
• m-fluoro-N,N-dimethyl-aniline
• N,N-Dimethyl-3-fluoroaniline
• N,N-dimethylamino-3-fluorobenzene
• 1-(Dimethylamino)-3-fluorobenzene
• PubChem5244
• N,N-Dimethyl-m-fluoroaniline
• 3-Fluoro-N,N-dimethylaniline #
• SDDGNMXIOGQCCH-UHFFFAOYSA-N
• SBB086090
• Benzenamine, 3-fluoro-N,N-dimethyl-
• NE47566
• AK112737
• ST2405082
• Z1432170863
• InCh
• SCHEMBL3835181
• DTXSID00343025
• AKOS006229787
• C73999
• CS-W006304
• 2107-43-9
• MFCD01862042
• EN300-113713
• InChI=1/C8H10FN/c1-10(2)8-5-3-4-7(9)6-8/h3-6H,1-2H
• TUNGSTENSELENIDE
• Z1201621444
• DS-5770
• 3-fluoro-N, N-dimethylaniline
• DB-354081

• MDL： MFCD01862042
• Inchi： 1S/C8H10FN/c1-10(2)8-5-3-4-7(9)6-8/h3-6H,1-2H3
• InChI Key： SDDGNMXIOGQCCH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N(C)C

Computed Properties

• Exact Mass: 139.08000
• Monoisotopic Mass: 139.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 3.2

Experimental Properties

• Density: 1.083
• Boiling Point: 219.8°C at 760 mmHg
• Flash Point: 99.5°C
• Refractive Index: 1.537
• PSA: 3.24000
• LogP: 1.89170

3-Fluoro-N,N-dimethylaniline Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：1993
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：Ⅲ
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-Fluoro-N,N-dimethylaniline

Recent Advances in the Application of 3-Fluoro-N,N-dimethylaniline (CAS: 2107-43-9) in Chemical Biology and Pharmaceutical Research

3-Fluoro-N,N-dimethylaniline (CAS: 2107-43-9) is a fluorinated aromatic amine that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including pharmaceuticals, agrochemicals, and materials science applications. Recent studies have highlighted its role in the development of novel drug candidates, particularly in the areas of kinase inhibitors and antimicrobial agents.

One of the most notable advancements involving 3-Fluoro-N,N-dimethylaniline is its incorporation into the design of selective kinase inhibitors. Researchers have utilized its unique electronic and steric properties to modulate the binding affinity and selectivity of these inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Fluoro-N,N-dimethylaniline exhibited potent inhibitory activity against specific tyrosine kinases, which are implicated in various cancers. The study reported IC50 values in the nanomolar range, underscoring the compound's potential as a scaffold for anticancer drug development.

In addition to its role in kinase inhibition, 3-Fluoro-N,N-dimethylaniline has been explored for its antimicrobial properties. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that fluorinated aniline derivatives, including 3-Fluoro-N,N-dimethylaniline, displayed significant activity against drug-resistant bacterial strains. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes. These findings open new avenues for the development of next-generation antimicrobial agents.

Another emerging application of 3-Fluoro-N,N-dimethylaniline is in the field of positron emission tomography (PET) imaging. Researchers have successfully radiolabeled this compound with fluorine-18, a positron-emitting isotope, to create novel PET tracers. A 2022 study in the Journal of Nuclear Medicine reported that these tracers exhibited high target specificity and favorable pharmacokinetics, making them promising candidates for imaging neurodegenerative diseases and cancer. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for clinical translation.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-Fluoro-N,N-dimethylaniline. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. A 2023 review in Green Chemistry outlined several green synthetic approaches, including catalytic fluorination and solvent-free reactions, which have shown promise in addressing these challenges. These advancements are expected to facilitate the broader adoption of this compound in industrial and academic research settings.

In conclusion, 3-Fluoro-N,N-dimethylaniline (CAS: 2107-43-9) continues to be a valuable building block in chemical biology and pharmaceutical research. Its applications span from drug discovery to imaging technologies, driven by its unique chemical properties and versatility. Ongoing research efforts are likely to uncover additional uses for this compound, further solidifying its importance in the field. Future studies should focus on addressing synthetic challenges and exploring its potential in emerging therapeutic areas.